Cas no 58924-52-0 ((2-methylpropyl)(thiophen-2-yl)methylamine)

• Product name: (2-methylpropyl)(thiophen-2-yl)methylamine
• CAS No: 58924-52-0
• MF: C₉H₁₅NS
• MW: 169.2871
• MDL: MFCD04516960
• CID: 879126
• PubChem ID: 918443

(2-methylpropyl)(thiophen-2-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-N-(thiophen-2-ylmethyl)propan-1-amine
• 2-methyl-N-(2-thienylmethyl)-1-propanamine(SALTDATA: HCl)
• isobutyl-thiophen-2-ylmethyl-amine
• (2-methylpropyl)(thiophen-2-yl)methylamine

• MDL： MFCD04516960
• Inchi： InChI=1S/C9H15NS/c1-8(2)6-10-7-9-4-3-5-11-9/h3-5,8,10H,6-7H2,1-2H3
• InChI Key： YRXXZEKTOKFSKA-UHFFFAOYSA-N
• SMILES： CC(C)CNCC1=CC=CS1

Computed Properties

• Exact Mass: 169.09300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 40.27000
• LogP: 2.88460

(2-methylpropyl)(thiophen-2-yl)methylamine Security Information

(2-methylpropyl)(thiophen-2-yl)methylamine Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on (2-methylpropyl)(thiophen-2-yl)methylamine

Recent Advances in the Study of (2-methylpropyl)(thiophen-2-yl)methylamine (CAS: 58924-52-0): A Comprehensive Research Brief

The compound (2-methylpropyl)(thiophen-2-yl)methylamine (CAS: 58924-52-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiophene and isobutylamine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for (2-methylpropyl)(thiophen-2-yl)methylamine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method that minimizes by-products and enhances purity. The researchers utilized a novel catalytic system involving palladium-based catalysts, which significantly improved the reaction efficiency. This advancement is critical for scaling up production for preclinical and clinical studies.

Pharmacological evaluations of (2-methylpropyl)(thiophen-2-yl)methylamine have revealed its potential as a modulator of central nervous system (CNS) receptors. In vitro studies have shown that the compound exhibits high affinity for serotonin and dopamine receptors, suggesting possible applications in treating neuropsychiatric disorders such as depression and schizophrenia. Furthermore, animal models have demonstrated its ability to cross the blood-brain barrier effectively, a crucial factor for CNS-targeted therapeutics.

Another significant finding comes from a recent preclinical study investigating the compound's anti-inflammatory properties. Researchers observed that (2-methylpropyl)(thiophen-2-yl)methylamine inhibits the production of pro-inflammatory cytokines in macrophage cells, indicating potential utility in treating inflammatory diseases. The study also highlighted the compound's favorable safety profile, with no significant cytotoxicity observed at therapeutic doses.

Despite these promising results, challenges remain in the development of (2-methylpropyl)(thiophen-2-yl)methylamine as a therapeutic agent. Issues such as metabolic stability and potential drug-drug interactions need to be addressed in future studies. Ongoing research is exploring structural modifications to enhance its pharmacokinetic properties while maintaining its pharmacological efficacy.

In conclusion, (2-methylpropyl)(thiophen-2-yl)methylamine (CAS: 58924-52-0) represents a compelling candidate for further drug development. Its diverse pharmacological activities and relatively simple synthetic route make it an attractive target for both academic and industrial research. Future studies should focus on elucidating its precise mechanisms of action and advancing it through the drug development pipeline.